Cas no 1806135-04-5 (Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806135-04-5
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4814734
• Update Time: 2025-07-21

Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C8H5F3N2O6/c1-18-7(15)5-6(19-8(9,10)11)3(14)2-4(12-5)13(16)17/h2H,1H3,(H,12,14)
• InChI Key： PBRXLSHTGZVFBX-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=C([N+](=O)[O-])NC=1C(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1.6
• Topological Polar Surface Area: 110

Additional information on Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806135-04-5): A Comprehensive Overview

Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806135-04-5) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate is C₁₁H₈F₃N₂O₅, and its molecular weight is approximately 297.18 g/mol. The presence of a trifluoromethoxy group and a nitro group in the pyridine ring imparts unique chemical and physical properties to this compound. These functional groups are known to influence the compound's reactivity, solubility, and biological activity, making it an attractive candidate for various chemical and biological studies.

The synthesis of Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate typically involves a multi-step process. One common approach starts with the preparation of 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylic acid, which is then esterified with methanol to yield the desired methyl ester. The specific conditions and reagents used in each step can vary, but careful control of temperature, pH, and reaction time is crucial to achieve high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous solvents and reagents.

In terms of biological activity, Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for understanding complex biological processes.

Recent research has also explored the use of Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate in the treatment of inflammatory diseases. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells. These findings suggest that it may have therapeutic potential for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its direct therapeutic applications, Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate serves as a valuable building block for the synthesis of more complex molecules. Its reactive functional groups allow for easy modification and functionalization, enabling chemists to design derivatives with enhanced properties or specific biological activities. This versatility has led to its use in combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for various biological activities.

The safety profile of Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown good tolerability and low toxicity at therapeutic doses. However, further investigations are needed to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, Methyl 4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806135-04-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further study and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.